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Compound of Interest

Compound Name:
8-Chloro-6-hydroxyoctanoic acid

ethyl ester

CAS No.: 1070-65-1

Cat. No.: B092878

Get Quote

Operational Guide: Proper Disposal of 8-Chloro-6-hydroxyoctanoic acid ethyl ester

Executive Summary & Chemical Intelligence
The Core Directive: 8-Chloro-6-hydroxyoctanoic acid ethyl ester is a halogenated organic

intermediate, commonly utilized in the synthesis of Thioctic Acid (Alpha-Lipoic Acid).[1] Unlike

standard organic solvents, the presence of the chlorine atom at the C8 position mandates strict

segregation from non-halogenated waste streams.

Operational Risk: Misclassification of this compound as general "organic waste" risks damaging

standard incineration infrastructure (via HCl formation) and violating EPA restrictions on

halogen content in fuel blending programs.
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Parameter Specification Operational Implication

Chemical Name
Ethyl 8-chloro-6-

hydroxyoctanoate
Primary Identifier

CAS Number 1070-65-1
Use for waste

tagging/manifests

Molecular Formula C₁₀H₁₉ClO₃
Halogenated (Chlorine

content)

Molecular Weight 222.71 g/mol N/A

Flash Point ~107.5°C (Closed Cup)

Combustible (Class IIIB); not

highly flammable but burns.[1]

[2]

Solubility
Low in water; Soluble in

organics

Do not attempt aqueous

dilution for disposal.[1]

Key Hazards
Skin/Eye Irritant; Aquatic

Toxicity

Requires PPE; Zero-discharge

to sewer.[1]

Critical Risk Assessment (The "Why")
As researchers, we must understand the causality behind disposal protocols to ensure

compliance.

The Halogen Factor (Incineration Physics):

Mechanism: When burned, the chlorine atom in this ester converts to Hydrogen Chloride

(HCl) gas.

Consequence: Standard incinerators designed for non-halogenated waste (hydrocarbons)

often lack the wet scrubbers necessary to neutralize acidic HCl fumes. This causes rapid

corrosion of the combustion chamber and release of acid rain precursors.

Protocol: You must label this as "Halogenated Waste." This routes the waste to specialized

high-temperature incinerators equipped with acid gas scrubbing systems.
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Hydrolysis & Reactivity:

Mechanism: As an ethyl ester, this compound is susceptible to hydrolysis in the presence

of strong bases or acids, potentially releasing ethanol and the parent chloro-hydroxy acid.

Consequence: Uncontrolled hydrolysis in a waste drum can generate heat (exothermic)

and pressure.

Protocol: Ensure the waste stream pH is neutral (pH 6–8). Never commingle with strong

caustic waste (e.g., Sodium Hydroxide).

Waste Stream Decision Matrix
Visualizing the decision logic prevents segregation errors at the bench.
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Waste Generation:
8-Chloro-6-hydroxyoctanoic acid ethyl ester

Is the waste pure substance?

Is it mixed with other solvents?

No

Assign to:
HALOGENATED ORGANIC WASTE

Yes
Check Compatibility:

Are oxidizers or strong bases present?

Yes

Assign to:
AQUEOUS WASTE (Trace Only)

Mixed with >80% Water

ACTION: Quench/Neutralize
separate stream.

Yes (Incompatible)

No (Compatible Organics)

Post-Treatment

Labeling:
List 'Chlorinated Ester' explicitly

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating halogenated ester waste. Note the critical check for

compatibility with oxidizers/bases.

Step-by-Step Disposal Protocol
This protocol is a self-validating system. Each step includes a verification check.

Phase 1: Pre-Disposal Stabilization
Objective: Ensure chemical stability prior to containerization.

Action: If the ester is a byproduct of a reaction involving strong bases (e.g., NaOH) or

oxidizers, verify the pH of the mixture.

Validation: Use a pH strip. If pH > 10 or < 4, neutralize to pH 6–8 to prevent degradation/heat

generation in the storage drum.

Phase 2: Container Selection
Material: High-Density Polyethylene (HDPE) or Amber Glass.

Avoid: Metal containers (unless lined), as potential hydrolysis-derived acids can corrode

metal over time.

Headspace: Leave at least 10% headspace to allow for thermal expansion.

Phase 3: Labeling & Documentation
Standard Tag: "Hazardous Waste - Halogenated Organic."

Constituent Listing: You must list the full chemical name. Do not use abbreviations like

"Intermediate A."

Write: "Ethyl 8-chloro-6-hydroxyoctanoate" or "Chlorinated Octanoate Ester."[1]

Hazard Checkboxes: Mark "Toxic" and "Irritant."

Phase 4: Accumulation & Hand-off
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Storage: Store in a Satellite Accumulation Area (SAA) inside secondary containment (tray).

Timeline: Dispose of within 6 months of generation date, or immediately if the container is

full.

Emergency Protocols: Spill Management
In the event of a benchtop spill (>100mL), execute the SWIMS protocol immediately.

1. STOP & ASSESS
Is it >1L or in ventilation?

EVACUATE LAB
Call EHSYes (Major Spill)

2. PPE UP
Nitrile gloves (double),

Goggles, Lab Coat

No (Minor Spill)
3. CONTAIN

Use vermiculite or
absorbent pads

4. CLEAN
Scoop into bag,

wash surface w/ soap/water

5. DISPOSE
Tag as Hazardous Waste

(Debris)

Click to download full resolution via product page

Figure 2: SWIMS (Stop, Warn, Isolate, Minimize, Stand by) adapted workflow for halogenated

ester spills.

Specific Decontamination: Because this is an ester, simple water rinsing is ineffective due to

low solubility.

Absorb: Use vermiculite or clay-based absorbents.

Wash: Clean the surface with a dilute surfactant solution (soapy water) or a low-volatility

solvent like ethanol (if compatible with the surface) to solubilize the residue.

Waste: All absorbent materials must be bagged and tagged as "Solid Hazardous Waste

(Contaminated with Halogenated Organics)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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